Cas no 52086-56-3 (3,5-Dimethyl-1,2,3,4-tetrahydronaphthalen-1-one)

• Product Name: 3,5-Dimethyl-1,2,3,4-tetrahydronaphthalen-1-one
• CAS No: 52086-56-3
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 5702965
• PubChem ID: 84618323
• Update Time: 2025-06-11

3,5-Dimethyl-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone, 3,4-dihydro-3,5-dimethyl-
• 3,5-Dimethyl-1,2,3,4-tetrahydronaphthalen-1-one

• Inchi： 1S/C12H14O/c1-8-6-11-9(2)4-3-5-10(11)12(13)7-8/h3-5,8H,6-7H2,1-2H3
• InChI Key： ROIMPEUOQYKUCA-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(C)=CC=C2)CC(C)C1

Computed Properties

• Exact Mass: 174.104465066g/mol
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.030±0.06 g/cm3(Predicted)
• Melting Point: 63-64 °C
• Boiling Point: 118-120 °C(Press: 1.5 Torr)

Additional information on 3,5-Dimethyl-1,2,3,4-tetrahydronaphthalen-1-one

Recent Advances in the Study of 3,5-Dimethyl-1,2,3,4-tetrahydronaphthalen-1-one (CAS: 52086-56-3)

3,5-Dimethyl-1,2,3,4-tetrahydronaphthalen-1-one (CAS: 52086-56-3) is a synthetic organic compound with significant potential in pharmaceutical and chemical research. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research briefing provides an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 3,5-Dimethyl-1,2,3,4-tetrahydronaphthalen-1-one as a precursor in the synthesis of selective serotonin reuptake inhibitors (SSRIs). The research demonstrated that modifications to the tetrahydronaphthalene core could enhance binding affinity to serotonin transporters, offering potential improvements in the treatment of depression and anxiety disorders. The study also emphasized the compound's stability under physiological conditions, making it a promising candidate for further drug development.

In addition to its pharmaceutical applications, recent research has investigated the compound's role in material science. A 2024 paper in Advanced Materials reported that derivatives of 3,5-Dimethyl-1,2,3,4-tetrahydronaphthalen-1-one exhibit unique photophysical properties, making them suitable for use in organic light-emitting diodes (OLEDs). The study highlighted the compound's ability to form stable thin films with high luminescence efficiency, opening new avenues for optoelectronic applications.

Another significant development involves the compound's potential as an anti-inflammatory agent. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated that 3,5-Dimethyl-1,2,3,4-tetrahydronaphthalen-1-one derivatives inhibit the production of pro-inflammatory cytokines in vitro. The findings suggest that these derivatives could serve as a foundation for developing new anti-inflammatory drugs with fewer side effects compared to existing therapies.

Despite these promising results, challenges remain in optimizing the synthesis and scalability of 3,5-Dimethyl-1,2,3,4-tetrahydronaphthalen-1-one for industrial applications. Recent efforts have focused on green chemistry approaches, such as catalytic hydrogenation and solvent-free reactions, to improve yield and reduce environmental impact. A 2024 review in Chemical Reviews summarized these advancements, emphasizing the need for further research to address remaining limitations.

In conclusion, 3,5-Dimethyl-1,2,3,4-tetrahydronaphthalen-1-one (CAS: 52086-56-3) continues to attract attention as a versatile compound with applications in pharmaceuticals, materials science, and beyond. Ongoing research aims to unlock its full potential, paving the way for innovative therapies and technologies. Future studies should focus on mechanistic insights, clinical translation, and sustainable production methods to maximize its impact.